Cas no 497060-85-2 (3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione)

• Product Name: 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione
• CAS No: 497060-85-2
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• MDL: MFCD02662139
• CID: 5013435
• Update Time: 2025-07-16

3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-((2,2-DIMETHYL(3-OXAINDAN-4-YLOXY))METHYL)-4-(4-METHYLPHENYL)-1,2,4-TRIAZOLINE-5-THIONE
• Oprea1_475923
• 3-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione

• MDL： MFCD02662139
• Inchi： 1S/C20H21N3O2S/c1-13-7-9-15(10-8-13)23-17(21-22-19(23)26)12-24-16-6-4-5-14-11-20(2,3)25-18(14)16/h4-10H,11-12H2,1-3H3,(H,22,26)
• InChI Key： YRTGPYHPBJWMBU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2=CC=CC3=C2OC(C)(C)C3)N1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 571
• XLogP3: 4.2
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione

Comprehensive Analysis of 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione (CAS No. 497060-85-2)

The compound 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione (CAS No. 497060-85-2) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique combination of a triazoline-5-thione core and a 3-oxaindane moiety makes it a promising candidate for various applications, including pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a bioactive agent due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's CAS No. 497060-85-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its structural features, such as the methylphenyl group and the oxaindane ring, contribute to its stability and reactivity, making it a versatile building block in synthetic chemistry.

One of the most discussed topics in relation to this compound is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are exploring triazoline-5-thione derivatives for their antimicrobial properties. Preliminary studies suggest that 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione may exhibit inhibitory effects against certain bacterial strains, though further research is needed to validate these findings.

Another area of interest is the compound's application in agrochemicals. The 4-methylphenyl substituent is known to enhance the lipophilicity of molecules, which can improve their penetration through plant cell membranes. This property is particularly valuable in the development of new pesticides and herbicides, where efficiency and environmental safety are paramount. The CAS No. 497060-85-2 is often referenced in studies aiming to optimize these applications.

From a synthetic perspective, the preparation of 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione involves multi-step reactions, including the formation of the triazoline-5-thione ring and the introduction of the oxaindane moiety. Researchers have developed various protocols to improve yield and purity, with some focusing on green chemistry principles to minimize waste and energy consumption. These efforts align with the broader trend toward sustainable chemical synthesis.

In the context of material science, the compound's unique electronic properties are being investigated for potential use in organic electronics. The triazoline-5-thione group, in particular, is known to participate in charge-transfer interactions, which could be harnessed in the design of conductive polymers or photovoltaic materials. While this application is still in its early stages, it highlights the versatility of CAS No. 497060-85-2 beyond traditional chemical domains.

Despite its promise, challenges remain in the commercialization of 3-((2,2-Dimethyl(3-oxaindan-4-yloxy))methyl)-4-(4-methylphenyl)-1,2,4-triazoline-5-thione. Scalability, cost-effectiveness, and regulatory compliance are critical factors that must be addressed. However, the compound's diverse potential ensures that it will remain a focal point of research in the coming years. As scientists continue to explore its properties and applications, CAS No. 497060-85-2 is poised to play a significant role in advancing multiple scientific disciplines.